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Compound of Interest

Compound Name: JAMI1001A

Cat. No.: B15575057

Application Notes and Protocols

For researchers, scientists, and drug development professionals, JAMI1001A presents a novel,
high-affinity, fully human monoclonal antibody designed to selectively block the neonatal
fragment crystallizable receptor (FcRn). By inhibiting FcRn, JAMI1001A accelerates the
degradation of Immunoglobulin G (IgG), including pathogenic autoantibodies, offering a
powerful tool for investigating the role of IgG-mediated pathology in a wide range of
autoimmune and inflammatory diseases. These application notes provide detailed protocols for
utilizing JAMI1001A in non-clinical research settings.

Mechanism of Action

JAMI1001A is an effectorless monoclonal antibody that specifically targets FcRn.[1] Under
normal physiological conditions, FCRn binds to 1gG that has been taken up by cells into
endosomes. This binding, which occurs at the acidic pH of the endosome, rescues IgG from
lysosomal degradation and recycles it back into circulation, thereby extending its half-life.[1]
JAMI1001A competitively inhibits the binding of IgG to FcRn within the endosomes.
Consequently, unbound IgG is not recycled and is instead targeted for degradation in
lysosomes.[1] This leads to a rapid reduction in the levels of circulating total IgG and
pathogenic IgG autoantibodies.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [JAMI1001A: A Potent FcRn Inhibitor for Non-Clinical
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575057#jami1001a-supplier-for-non-clinical-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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